Cas no 2034453-36-4 (2-(3-methoxyphenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)acetamide)

• Product Name: 2-(3-methoxyphenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)acetamide
• CAS No: 2034453-36-4
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 5552180
• Update Time: 2025-10-12

2-(3-methoxyphenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)-N-[(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]acetamide
• 2-(3-methoxyphenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)acetamide

• Inchi： 1S/C17H21N3O2/c1-20-16(14-7-4-8-15(14)19-20)11-18-17(21)10-12-5-3-6-13(9-12)22-2/h3,5-6,9H,4,7-8,10-11H2,1-2H3,(H,18,21)
• InChI Key： PUFLZYLFKSPGGP-UHFFFAOYSA-N
• SMILES： C(NCC1N(C)N=C2CCCC2=1)(=O)CC1=CC=CC(OC)=C1

Additional information on 2-(3-methoxyphenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)acetamide

Introduction to 2-(3-methoxyphenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)acetamide and Its Significance in Modern Chemical Research

The compound with the CAS number 2034453-36-4, identified as 2-(3-methoxyphenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)acetamide, represents a fascinating molecule in the realm of chemical biology and pharmaceutical innovation. This intricate structure, featuring a combination of aromatic and heterocyclic moieties, has garnered significant attention due to its potential applications in drug discovery and therapeutic development. The presence of a 3-methoxyphenyl group and a 2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl moiety suggests unique electronic and steric properties that may contribute to its biological activity.

In recent years, the exploration of novel scaffolds has become a cornerstone in the development of next-generation therapeutics. The cyclopenta[c]pyrazole core is particularly noteworthy, as it has been increasingly utilized in medicinal chemistry due to its ability to modulate various biological pathways. Studies have demonstrated that compounds incorporating this scaffold can exhibit potent interactions with target proteins, making them promising candidates for further investigation. The acetamide functional group further enhances the molecule's versatility, allowing for diverse modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules with similar structural features may interfere with key enzymatic processes involved in inflammation and cancer progression. For instance, preliminary studies have suggested that derivatives of cyclopenta[c]pyrazole can inhibit the activity of enzymes such as COX-2 and NF-κB, which are central to inflammatory responses. The 3-methoxyphenyl substituent may also contribute to enhanced solubility and bioavailability, critical factors for drug efficacy.

The synthesis of 2-(3-methoxyphenyl)-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)acetamide presents an intriguing challenge for synthetic chemists. The construction of the cyclopenta[c]pyrazole ring system requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed coupling reactions and intramolecular cyclizations, have been employed to achieve this complex structure efficiently. These techniques not only streamline the synthetic pathway but also allow for greater control over stereochemistry, which is often crucial for biological activity.

The pharmacological evaluation of this compound has revealed promising preliminary results. In vitro assays have shown that it exhibits moderate inhibitory activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its interaction with mitochondrial enzymes has been explored, indicating possible applications in managing metabolic disorders. The acetamide moiety plays a pivotal role in these interactions by serving as a hydrogen bond acceptor or donor, facilitating stable binding to biological targets.

Advances in computational chemistry have further accelerated the discovery process for this type of molecule. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before experimental synthesis. By integrating data from high-throughput screening (HTS) with virtual screening (VS), scientists can rapidly identify promising candidates for further validation. This interdisciplinary approach not only saves time but also reduces costs associated with traditional drug discovery methods.

The regulatory landscape for novel chemical entities like CAS number 2034453-36-4 is stringent yet evolving. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for clinical use. However, the increasing availability of preclinical data from both academic and industrial research provides regulators with valuable insights into the potential benefits of such compounds. Collaborative efforts between academia and industry are essential to ensure that promising candidates like this one move efficiently through the regulatory pipeline.

Future directions in the study of this compound may include exploring its mechanism of action at a molecular level. Understanding how it interacts with biological targets can provide critical insights into its therapeutic potential and guide further optimization efforts. Additionally, investigating its pharmacokinetic properties will be crucial for determining appropriate dosing regimens and minimizing side effects.

The broader significance of this research lies in its contribution to the field of chemical biology. By developing novel molecular scaffolds like cyclopenta[c]pyrazole, scientists can uncover new therapeutic strategies for a wide range of diseases. The integration of synthetic chemistry, computational modeling, and pharmacological studies exemplifies the collaborative nature of modern drug discovery research. As our understanding of biological systems continues to expand, compounds such as CAS number 2034453-36-4 will play an increasingly important role in addressing global health challenges.